Cas no 2248321-13-1 (Tert-butyl 2-phenylpyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 2-phenylpyrrolidine-3-carboxylate
• CAS No: 2248321-13-1
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5976443
• PubChem ID: 137939854
• Update Time: 2025-10-22

Tert-butyl 2-phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-phenylpyrrolidine-3-carboxylate
• EN300-6511261
• 2248321-13-1

• Inchi： 1S/C15H21NO2/c1-15(2,3)18-14(17)12-9-10-16-13(12)11-7-5-4-6-8-11/h4-8,12-13,16H,9-10H2,1-3H3
• InChI Key： KWMSMNZBBAJIRG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCNC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-phenylpyrrolidine-3-carboxylate

Tert-butyl 2-phenylpyrrolidine-3-carboxylate: An Overview of a Versatile Compound (CAS No. 2248321-13-1)

Tert-butyl 2-phenylpyrrolidine-3-carboxylate (CAS No. 2248321-13-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 2-phenylpyrrolidine-3-carboxylate consists of a tert-butyl group attached to a pyrrolidine ring, which is further substituted with a phenyl group and a carboxylate moiety. This combination of functional groups imparts the compound with distinct chemical and physical properties, making it an attractive candidate for a wide range of synthetic transformations and biological studies.

Recent advancements in synthetic methodologies have facilitated the efficient and scalable synthesis of tert-butyl 2-phenylpyrrolidine-3-carboxylate. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex pyrrolidine framework. These methods not only enhance the yield and purity of the final product but also reduce the environmental impact associated with traditional synthetic routes.

In the realm of medicinal chemistry, tert-butyl 2-phenylpyrrolidine-3-carboxylate has been explored for its potential as a lead compound in drug discovery. Its structural similarity to biologically active natural products and its ability to modulate key biological targets make it a valuable starting point for the development of new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent activity against various enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases.

One area of particular interest is the use of tert-butyl 2-phenylpyrrolidine-3-carboxylate in the development of central nervous system (CNS) drugs. The pyrrolidine ring is known to enhance blood-brain barrier permeability, which is crucial for drugs targeting neurological conditions. Researchers have synthesized and evaluated several derivatives of this compound, demonstrating their ability to cross the blood-brain barrier and exert therapeutic effects on target proteins.

Beyond its medicinal applications, tert-butyl 2-phenylpyrrolidine-3-carboxylate has also found utility in materials science and polymer chemistry. The presence of the tert-butyl group and the carboxylate moiety allows for the formation of stable polymers with unique mechanical and thermal properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and advanced materials.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and ecotoxicity of tert-butyl 2-phenylpyrrolidine-3-carboxylate have shown that it exhibits favorable environmental profiles compared to many other synthetic compounds. This makes it a more sustainable choice for various industrial applications.

In conclusion, tert-butyl 2-phenylpyrrolidine-3-carboxylate (CAS No. 2248321-13-1) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to significant advancements in multiple scientific fields.